Cas no 1448-23-3 (Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)-)

Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)- structure
1448-23-3 structure
Product Name:Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)-
CAS No:1448-23-3
MF:C25H36O10
MW:496.547348976135
CID:155956
PubChem ID:441794
Update Time:2025-04-19

Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

    • Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)-
    • Glaucarubin
    • Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]...
    • (5S,8S,9S,10S,11S,13S,14S,17S)-11,17-dihydroxy-10,13,17-trimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
    • .beta.-Kirondrin
    • .alpha.-Kirondrin
    • DTXSID201030656
    • Picras-3-en-16-one,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-hydroxy-2-methyl-1-oxobutoxy)-, [1.beta.,2.alpha.,11.beta.,12.alpha.,15.beta.(S)]-
    • MLS002638406
    • NSC14975
    • Glaumeba
    • C08760
    • CHEMBL1997250
    • CHEBI:5370
    • EH6H7VS52J
    • GLAUCARUBIN [MI]
    • Butyric acid, 4-ester with 1,2,3,3a.beta.,4,6a.beta.,7,7a.alpha.,10,11,11a,11b.alpha.-dodecahydro-1.alpha.,2.alpha.,4.beta.,10.alpha.,11.beta.-pentahydroxy-3.alpha.,8,11a.beta.-trimethyl-5H-1,11c.beta.-(epoxymethano)phenanthro[10,1-bc]pyran-5-one
    • PD011569
    • WLN: T C66665/BQ 3AAB S AX KOV RO FUTJ C1 DQ EQ G1 MOVXQ2&1 O1 PQ QQ
    • MK-53
    • [(1S,4R,5R,6R,7S,8R,11R,13S,16S,17S,18S,19R)-4,5,16,17-tetrahydroxy-6,14,18-trimethyl-9-oxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] (2S)-2-hydroxy-2-methylbutanoate
    • 1448-23-3
    • NCI60_001034
    • Glarubin
    • Simarubaceae
    • GLAUCARUBINE
    • NSC-14975
    • Q27106735
    • PICRAS-3-EN-16-ONE, 11,20-EPOXY-1,2,11,12-TETRAHYDROXY-15-(2-HYDROXY-2-METHYL-1-OXOBUTOXY)-, (1.BETA.,2.ALPHA.,11.BETA.,12.ALPHA.,15.BETA.(S))-
    • SMR001547889
    • SCHEMBL674501
    • b-Kirondrin
    • PD027687
    • Glaucarubina
    • (4,5,16,17-tetrahydroxy-6,14,18-trimethyl-9-oxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl) 2-hydroxy-2-methylbutanoate
    • alpha-Kirondrin
    • Picras-3-en-16-one, 11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-hydroxy-2-methyl-1-oxobutoxy)-, [1.beta.,2.alpha.,11.beta.,12.alpha.,15.beta.(S)]-
    • MLSMR
    • Inchi: 1S/C25H36O10/c1-6-22(4,31)21(30)35-16-15-11(3)17(27)25(32)20-23(5)12(10(2)7-13(26)18(23)28)8-14(34-19(16)29)24(15,20)9-33-25/h7,11-18,20,26-28,31-32H,6,8-9H2,1-5H3/t11-,12+,13+,14-,15-,16-,17-,18-,20-,22+,23-,24+,25+/m1/s1
    • InChI Key: LZKVXMYVBSNXER-YZPKDWIXSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=C[C@@H]([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3[C@H](C(=O)O4)OC([C@](C)(CC)O)=O)O)O)O)O

Computed Properties

  • Exact Mass: 496.23100
  • Monoisotopic Mass: 496.23084734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 981
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Density: 1.2066 (rough estimate)
  • Melting Point: 252.5°C (rough estimate)
  • Boiling Point: 508.86°C (rough estimate)
  • Refractive Index: 1.5376 (estimate)
  • PSA: 162.98000
  • LogP: -0.35930
  • Specific Rotation: D25 +45° (c = 1.7 in pyridine); D25 +69° (c = 0.6 in methanol)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.